Cas no 86739-15-3 (2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl-
• CAS No: 86739-15-3
• MF: C₂₁H₁₆O₆
• MW: 364.348146438599
• CID: 1856757
• PubChem ID: 54736434
• Update Time: 2025-04-21

2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-[(4-hydroxy-6-methyl-2-oxochromen-3-yl)methyl]-6-methylchromen-2-one
• CHEMBL569415
• BDBM35526
• DTXCID40667176
• 3,3'-Methylenebis(4-hydroxy-6-methyl-2H-1-benzopyran-2-one)
• 86739-15-3
• 4-hydroxy-3-[(4-hydroxy-6-methyl-2-oxo-2H-chromen-3-yl)methyl]-6-methyl-2H-chromen-2-one
• AO-362/14639001
• DTXSID80716430
• 2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl-

• Inchi： 1S/C21H16O6/c1-10-3-5-16-12(7-10)18(22)14(20(24)26-16)9-15-19(23)13-8-11(2)4-6-17(13)27-21(15)25/h3-8,22-23H,9H2,1-2H3
• InChI Key： DLPTXAHVYPPGPQ-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C2C=C(C)C=CC1=2)O)CC1C(=O)OC2C=CC(C)=CC=2C=1O)=O

Computed Properties

• Exact Mass: 364.09468823Da
• Monoisotopic Mass: 364.09468823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.1Ų